Cas no 150807-86-6 (Pentanenitrile, 4-chloro-4-(chloromethyl)-5-oxo-)

• Product Name: Pentanenitrile, 4-chloro-4-(chloromethyl)-5-oxo-
• CAS No: 150807-86-6
• MF: C₆H₇Cl₂NO
• MW: 180.031879663467
• CID: 3793783
• PubChem ID: 10932027
• Update Time: 2025-04-22

Pentanenitrile, 4-chloro-4-(chloromethyl)-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 4-chloro-4-(chloromethyl)-5-oxo-
• 2-Chloro-2-chloromethyl-4-cyanobutyraldehyde
• SCHEMBL9360149
• 4,5-Dichloro-4-formylpentanenitrile
• 150807-86-6
• MBMUQLSGBUUJLZ-UHFFFAOYSA-N

• Inchi： 1S/C6H7Cl2NO/c7-4-6(8,5-10)2-1-3-9/h5H,1-2,4H2
• InChI Key： MBMUQLSGBUUJLZ-UHFFFAOYSA-N
• SMILES： C(#N)CCC(Cl)(CCl)C=O

Computed Properties

• Exact Mass: 178.9904692Da
• Monoisotopic Mass: 178.9904692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.9Ų